Cas no 90085-60-2 ((2,5-Dimethyl-1,4-phenylene)diboronic acid)
90085-60-2 structure
Product Name:(2,5-Dimethyl-1,4-phenylene)diboronic acid
CAS No:90085-60-2
MF:C8H12B2O4
MW:193.800482749939
CID:2811902
PubChem ID:22174241
Update Time:2025-04-21
(2,5-Dimethyl-1,4-phenylene)diboronic acid Chemical and Physical Properties
Names and Identifiers
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- (2,5-Dimethyl-1,4-phenylene)diboronicacid
- SCHEMBL3928078
- (2,5-Dimethyl-1,4-phenylene)diboronic acid
- DTXSID60623234
- 90085-60-2
-
- Inchi: 1S/C8H12B2O4/c1-5-3-8(10(13)14)6(2)4-7(5)9(11)12/h3-4,11-14H,1-2H3
- InChI Key: CGCUBHLGWWXABY-UHFFFAOYSA-N
- SMILES: OB(C1C=C(C)C(B(O)O)=CC=1C)O
Computed Properties
- Exact Mass: 194.0921692Da
- Monoisotopic Mass: 194.0921692Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.9Ų
(2,5-Dimethyl-1,4-phenylene)diboronic acid Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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